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Compound of Interest

Compound Name: TAS-4

Cat. No.: B1682590 Get Quote

Introduction

TAS-4 is a small molecule modulator of the metabotropic glutamate receptor 4-positive

allosteric.[1] Accurate and consistent preparation of stock solutions is critical for obtaining

reliable and reproducible results in downstream biological assays. This document provides a

detailed protocol for the preparation, storage, and handling of stock solutions of TAS-4 for

research purposes. The primary solvent recommended for TAS-4 is Dimethyl Sulfoxide

(DMSO), owing to its high solubilizing capacity for many organic small molecules.[2][3][4]

Compound Information and Properties
Properly characterizing the compound is the first step in accurate stock solution preparation.

The key properties of TAS-4 are summarized below.
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Property Value Source

Compound Name TAS-4 [1][3]

Synonyms TAS 4, TAS4 [1][3]

IUPAC Name

N-(2,4-

Dichlorophenyl)pyridine-2-

carboxamide

[3]

CAS Number 794544-99-3 [1][3]

Molecular Formula C₁₂H₈Cl₂N₂O [1][3]

Molecular Weight 267.11 g/mol [1][3]

Appearance Solid powder [3]

Purity >98% [3]

Solubility Soluble in DMSO [3]

Materials and Equipment
TAS-4 powder (purity >98%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes (1.5 mL) or cryovials

Calibrated analytical balance

Sterile, calibrated micropipettes and tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of TAS-4 in DMSO, a

common starting concentration for many in vitro assays.

Part A: Calculation
The fundamental formula to determine the mass of TAS-4 required is:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

/ 1000

Example Calculation for 1 mL of 10 mM TAS-4 Stock:

Mass (mg) = 10 mM × 1 mL × 267.11 g/mol / 1000

Mass (mg) = 2.6711 mg

Part B: Step-by-Step Reconstitution
Weighing: In a chemical fume hood, carefully weigh out approximately 2.67 mg of TAS-4
powder using an analytical balance. Transfer the powder to a sterile 1.5 mL amber

microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous, sterile DMSO to the tube containing the TAS-4
powder.

Dissolution: Cap the tube securely and vortex the solution for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution against a light source to ensure no

particulates are visible.

Troubleshooting: If the compound does not dissolve completely, brief sonication in a water

bath or gentle warming (not to exceed 40-50°C) can be applied.[5]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile, amber

microcentrifuge tubes.[5]
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Labeling: Clearly label each aliquot with the compound name (TAS-4), concentration (10

mM), solvent (DMSO), preparation date, and your initials.[6]

Storage: Store the aliquots in a desiccated, dark environment. For short-term storage (days

to weeks), 4°C is suitable. For long-term storage (months to years), -20°C is recommended.

[3]

Preparation of Working Solutions for Assays
Directly adding a concentrated DMSO stock to an aqueous buffer or cell culture medium can

cause the compound to precipitate.[2] Therefore, serial dilutions are recommended.

Thaw: On the day of the experiment, thaw a single aliquot of the 10 mM TAS-4 stock solution

at room temperature.

Serial Dilution: It is best practice to perform initial serial dilutions in DMSO before the final

dilution into the aqueous assay medium.[2]

Final Dilution: Add the final diluted sample to your buffer or incubation medium. The final

concentration of DMSO in the cell culture medium should be kept low, typically below 0.1%

(v/v), to avoid solvent-induced cytotoxicity.[2]

Vehicle Control: Always include a vehicle control in your experiments, which contains the

same final concentration of DMSO as the highest concentration of TAS-4 used.[4]
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Caption: TAS-4 acts as a positive allosteric modulator on the mGluR4 receptor.
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Experimental Workflow

Part A: Stock Preparation

Part B: Aliquoting & Storage
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Caption: Workflow for preparing and storing TAS-4 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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